2-Chloro-5-(ethanesulfonyl)benzoic acid

• IUPAC Name: 2-chloro-5-ethylsulfonylbenzoic acid
• InChI: InChI=1S/C9H9ClO4S/c1-2-15(13,14)6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: CJHDNODBCUENAN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC(=C(C=C1)Cl)C(=O)O
• Molecular Formula: C9H9ClO4S
• Molecular Weight: 248.68 g/mol
• CAS No.: 90649-97-1

Description

2-Chloro-5-(ethanesulfonyl)benzoic acid, also known as CEEA, is a carboxylic acid that is widely used in many scientific research applications. It is a versatile compound that can be used in a variety of ways, including as a reagent, catalyst, and as a building block for organic synthesis. CEEA has been used in the synthesis of a variety of compounds, including peptides, carbohydrates, and other organic molecules. In addition, CEEA has been used in the study of various biochemical and physiological effects, as well as in the development of new laboratory experiments.

Scientific Research Applications

Supramolecular Architecture and Self-Assembly

Studies have explored the self-assembly of benzoic acid derivatives, leading to novel supramolecular structures. For example, the assembly of 2-chloro-5-nitro-benzoic acid with organic bases resulted in adducts with unique helical architecture, highlighting the potential for designing nanoscale entities for self-assembly and molecular engineering (Tan, 2007).

Industrial Scale-Up and Synthesis

Research has been conducted on the industrial scale-up processes for synthesizing key intermediates, such as 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, used in the manufacturing of therapeutic SGLT2 inhibitors. These studies demonstrate practical, scalable methods with significant cost reduction, crucial for pharmaceutical manufacturing (Zhang et al., 2022).

Crystallographic and Thermodynamic Studies

Crystallographic studies using X-ray powder diffraction and molecular electrostatic potential calculation have been applied to various benzoic acid derivatives. These studies provide insights into the nature of intermolecular interactions and the impact of substituents on the electronic structure and stability of the compounds, which are essential for designing materials with desired properties (Pramanik et al., 2019).

Polymerization and Material Science

Polymerizable benzoic acid derivatives have been studied for their ability to form complex structures with liquid-crystalline properties. These materials hold potential for applications in material science, particularly in creating polymers with specific optical or mechanical properties (Kishikawa et al., 2008).

Drug Development and Molecular Engineering

Benzoic acid derivatives are also significant in drug development, serving as precursors in the synthesis of drug candidates, such as antitubercular benzothiazinones. The structural characterization of these precursors is critical for understanding their reactivity and potential in synthesizing new therapeutic agents (Richter et al., 2021).

Synthesis routes and methods

Procedure details

The title compound was synthesised according to the procedure described for the synthesis of 2-Chloro-5-methanesulfonyl-benzoic acid from 2-Chloro-5-sulfino-benzoic acid and ethyl iodide in 20 ml ethanol/20 ml water and obtained in 27% yield. MS (m/e): 247.1 (MH−, 100%).